Cas no 1233955-50-4 (1-(4-Bromophenyl)-3-(piperidin-4-yl)ureahydrochloride)

• Product Name: 1-(4-Bromophenyl)-3-(piperidin-4-yl)ureahydrochloride
• CAS No: 1233955-50-4
• MF: C₁₂H₁₇BrClN₃O
• MW: 334.639880895615
• CID: 4788548
• Update Time: 2026-02-27

1-(4-Bromophenyl)-3-(piperidin-4-yl)ureahydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-3-(piperidin-4-yl)ureahydrochloride

• Inchi： 1S/C12H16BrN3O.ClH/c13-9-1-3-10(4-2-9)15-12(17)16-11-5-7-14-8-6-11;/h1-4,11,14H,5-8H2,(H2,15,16,17);1H
• InChI Key： LHYMZMIJNQSVFW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(NC1CCNCC1)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 248
• Topological Polar Surface Area: 53.2

Additional information on 1-(4-Bromophenyl)-3-(piperidin-4-yl)ureahydrochloride

Introduction to 1-(4-Bromophenyl)-3-(piperidin-4-yl)ureahydrochloride (CAS No: 1233955-50-4)

1-(4-Bromophenyl)-3-(piperidin-4-yl)ureahydrochloride is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1233955-50-4, has garnered attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this hydrochloride salt incorporates both bromophenyl and piperidine moieties, which are known for their diverse biological activities. The presence of these functional groups makes it a valuable scaffold for designing novel therapeutic agents.

The bromophenyl moiety, specifically the 4-bromo substituent, introduces a halogen atom that can participate in various chemical reactions, including cross-coupling reactions commonly employed in organic synthesis. This feature allows for further functionalization, enabling chemists to tailor the compound’s properties for specific biological targets. On the other hand, the piperidin-4-yl group contributes to the compound’s solubility and bioavailability, making it more suitable for pharmacological applications. The urea linkage in the molecule also plays a crucial role in modulating its interactions with biological targets.

Recent advancements in pharmaceutical research have highlighted the importance of 1-(4-Bromophenyl)-3-(piperidin-4-yl)ureahydrochloride as a lead compound for developing new drugs. Studies have demonstrated its potential in inhibiting various enzymatic pathways and receptor interactions, which are relevant to several therapeutic areas. For instance, preliminary research suggests that this compound may exhibit inhibitory effects on kinases and other protein targets involved in cancer progression. The ability to modulate these pathways opens up possibilities for its use in oncology and other related fields.

In addition to its kinase inhibition potential, 1-(4-Bromophenyl)-3-(piperidin-4-yl)ureahydrochloride has shown promise in preclinical studies as a modulator of neurotransmitter systems. The piperidine ring is particularly noted for its role in enhancing central nervous system (CNS) penetration, which is crucial for drugs targeting neurological disorders. Researchers are exploring its efficacy in conditions such as depression, anxiety, and neurodegenerative diseases. The bromophenyl group’s interaction with CNS receptors may further enhance its therapeutic profile.

The hydrochloride salt form of this compound improves its stability and bioavailability, making it a more practical candidate for clinical development. The salt form enhances solubility, which is essential for formulation into oral or injectable medications. This property is particularly important in drug development pipelines where pharmacokinetic profiles are critical for determining a drug’s efficacy and safety.

From a synthetic chemistry perspective, 1-(4-Bromophenyl)-3-(piperidin-4-yl)ureahydrochloride serves as an excellent intermediate for constructing more complex molecules. Its versatile structure allows chemists to introduce additional functional groups or modify existing ones through various synthetic strategies. This flexibility is invaluable in drug discovery efforts aimed at optimizing lead compounds into viable therapeutics.

The compound’s potential extends beyond traditional small-molecule drug applications. Researchers are investigating its use in combination therapies, where it may synergize with other drugs to enhance treatment outcomes. The ability of 1-(4-Bromophenyl)-3-(piperidin-4-yl)ureahydrochloride to interact with multiple targets makes it a promising candidate for such multi-targeted approaches.

In conclusion, 1-(4-Bromophenyl)-3-(piperidin-4-yl)ureahydrochloride (CAS No: 1233955-50-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new therapeutic potentials, reinforcing its importance in the field of medicinal chemistry. As scientific understanding progresses, this compound is likely to play an increasingly vital role in addressing various medical challenges.